Cas no 326827-23-0 (5-cyclopropyl-3-nitro-1H-pyrazole)

• Product Name: 5-cyclopropyl-3-nitro-1H-pyrazole
• CAS No: 326827-23-0
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• MDL: MFCD09701702
• CID: 1067498
• PubChem ID: 135451130
• Update Time: 2025-05-26

5-cyclopropyl-3-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Cyclopropyl-5-nitro-1H-pyrazole
• 5-cyclopropyl-3-nitro-1H-pyrazole
• AKOS015922456
• DB-117239
• ALBB-021537
• P11776
• STK352063
• AKOS005167993
• DTXSID201299652
• SB21936
• EN300-231534
• MFCD09701702
• CS-0205708
• AKOS002160551
• 326827-23-0
• 3-cyclopropyl-5-nitro-2H-pyrazole
• SCHEMBL5597711
• 1H-Pyrazole, 3-cyclopropyl-5-nitro-
• CTSMOTWWAYPQLU-UHFFFAOYSA-N

• MDL： MFCD09701702
• Inchi： 1S/C6H7N3O2/c10-9(11)6-3-5(7-8-6)4-1-2-4/h3-4H,1-2H2,(H,7,8)
• InChI Key： CTSMOTWWAYPQLU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(C2CC2)=NN1)=O

Computed Properties

• Exact Mass: 153.053826475g/mol
• Monoisotopic Mass: 153.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.5Ų

Additional information on 5-cyclopropyl-3-nitro-1H-pyrazole

Comprehensive Overview of 5-Cyclopropyl-3-nitro-1H-pyrazole (CAS No. 326827-23-0): Properties, Applications, and Research Insights

The heterocyclic compound 5-cyclopropyl-3-nitro-1H-pyrazole (CAS 326827-23-0) has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and reactivity. As a nitropyrazole derivative, it serves as a versatile building block for synthesizing bioactive molecules. Recent studies highlight its potential in drug discovery, particularly in modulating enzyme targets like kinase inhibitors – a hot topic in oncology research. The cyclopropyl group enhances metabolic stability, addressing a key challenge in modern medicinal chemistry.

From a synthetic chemistry perspective, the nitro group at position 3 enables diverse transformations, including reduction to amino derivatives or nucleophilic aromatic substitution reactions. Researchers increasingly explore its use in click chemistry applications, leveraging the pyrazole ring's ability to form stable metal complexes. The compound's molecular weight of 167.13 g/mol and balanced lipophilicity make it particularly valuable for optimizing ADME properties in lead compound development – a frequent search term among medicinal chemists.

Recent patent analyses reveal growing interest in 5-cyclopropyl-3-nitro-1H-pyrazole derivatives for crop protection agents, aligning with the agricultural industry's demand for novel pest control solutions. Its structural motif appears in several EPA-registered pesticide intermediates, though the parent compound itself has no regulatory restrictions. The pyrazole core's hydrogen bonding capacity contributes to target binding specificity, explaining its prevalence in GPCR modulator designs – another trending topic in AI-assisted drug discovery platforms.

Thermodynamic studies indicate the compound exhibits remarkable stability under standard storage conditions (room temperature, inert atmosphere), with decomposition temperatures exceeding 200°C. This thermal resilience makes it suitable for high-temperature reactions – a practical advantage frequently searched by process chemists. Spectral characterization data (1H NMR, 13C NMR, and HRMS) for CAS 326827-23-0 are well-documented in Reaxys and SciFinder databases, facilitating its identification in synthetic workflows.

The electronic effects of the nitro and cyclopropyl groups create unique charge distribution patterns in the pyrazole ring, enabling predictable regioselective functionalization. This property is particularly valuable for combinatorial chemistry approaches, where researchers often search for "scaffolds with orthogonal reactivity." Recent publications demonstrate its utility in constructing molecular libraries for high-throughput screening against emerging biological targets.

Environmental fate studies suggest 5-cyclopropyl-3-nitro-1H-pyrazole undergoes aerobic biodegradation in soil systems with half-lives ranging 30-60 days, addressing growing concerns about green chemistry and sustainable synthesis. Its low bioaccumulation potential (log Kow ≈ 1.8) makes it attractive compared to traditional aromatic intermediates, aligning with industry trends toward eco-friendly chemical design – a top search query in chemical sustainability forums.

In material science applications, the compound's crystallographic properties have been investigated for potential use in nonlinear optical materials. The nitro group's strong electron-withdrawing character combined with the pyrazole's dipole moment creates interesting charge transfer complexes with various π-systems. These findings respond to growing market needs for organic electronic materials, as evidenced by increased search volumes for "nitroheterocycle semiconductors."

The global market for pyrazole derivatives is projected to grow at 6.2% CAGR through 2030, with 326827-23-0 positioned as a key intermediate. Current Good Manufacturing Practice (cGMP) synthesis routes have been developed to meet pharmaceutical industry demands, particularly for contract research organizations (CROs) supplying drug discovery pipelines. Analytical methods including HPLC purity assays (typically >98%) and residual solvent analysis are well-established for quality control purposes.

Emerging research explores the compound's metal coordination chemistry, with particular interest in creating catalysts for cross-coupling reactions – a perennial hot topic in synthetic methodology. The pyrazole nitrogen atoms can form stable complexes with palladium, copper, and other transition metals, enabling diverse heterocycle functionalization strategies. These applications address frequent search queries about "atom-efficient coupling reactions" in academic and industrial settings.

Safety assessments indicate 5-cyclopropyl-3-nitro-1H-pyrazole requires standard laboratory precautions (gloves, eye protection) with no exceptional hazards reported. Its LD50 values (oral, rat) exceed 2000 mg/kg, classifying it as relatively low toxicity – an important consideration for researchers searching "benign chemical intermediates." Proper storage recommendations include protection from moisture and strong oxidizers to maintain stability.